2-Thiouracil
2-Thiouracil
Thiouracil is a sulfur-containing uracil. An established antithyroid drug and highly selective inhibitor of nitric oxide synthase (NOS), thiouracil also covalently binds to dopaquinone, produced by tyrosinase catalyzed oxidation of tyrosine, thereby selectively accumulating in de novo-synthesized melanin in overactive melanin-producing cells and providing a means to localize melanoma cells. (NCI04)
Thiouracil is a nucleobase analogue that is uracil in which the oxo group at C-2 is replaced by a thioxo group. It has a role as an antithyroid drug and a metabolite. It is a thiocarbonyl compound and a nucleobase analogue. It derives from a uracil.
Occurs in seeds of Brassica and Crucifera species. Thiouracil has been used as antithyroid, coronary vasodilator, and in congestive heart failure although its use has been largely supplanted by other drugs. It is known to cause blood dyscrasias and suspected of terato- and carcinogenesis.
Thiouracil is a nucleobase analogue that is uracil in which the oxo group at C-2 is replaced by a thioxo group. It has a role as an antithyroid drug and a metabolite. It is a thiocarbonyl compound and a nucleobase analogue. It derives from a uracil.
Occurs in seeds of Brassica and Crucifera species. Thiouracil has been used as antithyroid, coronary vasodilator, and in congestive heart failure although its use has been largely supplanted by other drugs. It is known to cause blood dyscrasias and suspected of terato- and carcinogenesis.
Brand Name:
Vulcanchem
CAS No.:
141-90-2
VCID:
VC0001096
InChI:
InChI=1S/C4H4N2OS/c7-3-1-2-5-4(8)6-3/h1-2H,(H2,5,6,7,8)
SMILES:
C1=CNC(=S)NC1=O
Molecular Formula:
C4H4N2OS
Molecular Weight:
128.15 g/mol
2-Thiouracil
CAS No.: 141-90-2
APIs
VCID: VC0001096
Molecular Formula: C4H4N2OS
Molecular Weight: 128.15 g/mol
| CAS No. | 141-90-2 |
|---|---|
| Product Name | 2-Thiouracil |
| Molecular Formula | C4H4N2OS |
| Molecular Weight | 128.15 g/mol |
| IUPAC Name | 2-sulfanylidene-1H-pyrimidin-4-one |
| Standard InChI | InChI=1S/C4H4N2OS/c7-3-1-2-5-4(8)6-3/h1-2H,(H2,5,6,7,8) |
| Standard InChIKey | ZEMGGZBWXRYJHK-UHFFFAOYSA-N |
| SMILES | C1=CNC(=S)NC1=O |
| Canonical SMILES | C1=CNC(=S)NC1=O |
| Colorform | MINUTE CRYSTALS, PRISMS, OR WHITE OR PALE CREAM-COLORED POWDER PRISMS FROM WATER OR ALC |
| Melting Point | NO DEFINITE MP, ABOUT 340 °C WITH DECOMP |
| Description | Thiouracil is a sulfur-containing uracil. An established antithyroid drug and highly selective inhibitor of nitric oxide synthase (NOS), thiouracil also covalently binds to dopaquinone, produced by tyrosinase catalyzed oxidation of tyrosine, thereby selectively accumulating in de novo-synthesized melanin in overactive melanin-producing cells and providing a means to localize melanoma cells. (NCI04) Thiouracil is a nucleobase analogue that is uracil in which the oxo group at C-2 is replaced by a thioxo group. It has a role as an antithyroid drug and a metabolite. It is a thiocarbonyl compound and a nucleobase analogue. It derives from a uracil. Occurs in seeds of Brassica and Crucifera species. Thiouracil has been used as antithyroid, coronary vasodilator, and in congestive heart failure although its use has been largely supplanted by other drugs. It is known to cause blood dyscrasias and suspected of terato- and carcinogenesis. |
| Solubility | 0.01 M VERY SLIGHTLY SOL IN WATER (1:2000); PRACTICALLY INSOL IN ETHER, ACIDS; READILY SOL IN ALKALINE SOLN SLIGHTLY SOL IN ALC; SOL IN ANHYD HYDROGEN FLUORIDE |
| Synonyms | Thiouracil |
| PubChem Compound | 1269845 |
| Last Modified | Nov 11 2021 |
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